1-(6-Methylpyridine-2-carbonyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(6-methylpyridine-2-carbonyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H16N2O3/c1-9-4-2-6-11(14-9)12(16)15-7-3-5-10(8-15)13(17)18/h2,4,6,10H,3,5,7-8H2,1H3,(H,17,18)
• InChI Key: PJGJFHHPYYCMCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)N2CCCC(C2)C(=O)O
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

1-(6-Methylpyridine-2-carbonyl)piperidine-3-carboxylic acid, also known as MPPC, is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, particularly in the area of drug discovery and development.

Mechanism of Action

1-(6-Methylpyridine-2-carbonyl)piperidine-3-carboxylic acid works by binding to specific receptors in the brain, which can lead to changes in neurotransmitter release and signaling. This can result in a range of effects, including increased dopamine release, which has been implicated in the treatment of Parkinson's disease. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its activity on dopamine release, this compound has been found to modulate the activity of certain enzymes and proteins in the brain. It has also been shown to have anti-inflammatory and neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(6-Methylpyridine-2-carbonyl)piperidine-3-carboxylic acid has several advantages for lab experiments, including its high purity and well-defined chemical structure. However, it also has some limitations, including its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 1-(6-Methylpyridine-2-carbonyl)piperidine-3-carboxylic acid. One area of interest is the development of new compounds based on the structure of this compound, which may have improved activity and selectivity. Another area of interest is the study of this compound in animal models of disease, which may provide valuable insights into its potential therapeutic uses. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects and limitations.

Synthesis Methods

The synthesis of 1-(6-Methylpyridine-2-carbonyl)piperidine-3-carboxylic acid involves a multi-step process that begins with the reaction of 2,6-lutidine with ethyl chloroformate. The resulting product is then treated with piperidine to yield the desired compound, this compound. The synthesis of this compound has been optimized to improve yield and purity, making it a valuable compound for scientific research.

Scientific Research Applications

1-(6-Methylpyridine-2-carbonyl)piperidine-3-carboxylic acid has been extensively studied for its potential use in drug discovery and development. It has been shown to have activity against a range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been found to have a high affinity for certain receptors in the brain, making it a promising candidate for the treatment of neurological disorders.